Cas no 1206991-04-9 (3-(phenylsulfanyl)-N-3-(1H-pyrazol-3-yl)phenylpropanamide)

• Product Name: 3-(phenylsulfanyl)-N-3-(1H-pyrazol-3-yl)phenylpropanamide
• CAS No: 1206991-04-9
• MF: C₁₈H₁₇N₃OS
• MW: 323.412082433701
• CID: 6444668
• Update Time: 2025-06-08

3-(phenylsulfanyl)-N-3-(1H-pyrazol-3-yl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(phenylsulfanyl)-N-3-(1H-pyrazol-3-yl)phenylpropanamide
• 3-phenylsulfanyl-N-[3-(1H-pyrazol-5-yl)phenyl]propanamide

• Inchi： 1S/C18H17N3OS/c22-18(10-12-23-16-7-2-1-3-8-16)20-15-6-4-5-14(13-15)17-9-11-19-21-17/h1-9,11,13H,10,12H2,(H,19,21)(H,20,22)
• InChI Key： NPFBGDAJQKCPPG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2NN=CC=2)=C1)(=O)CCSC1=CC=CC=C1

Additional information on 3-(phenylsulfanyl)-N-3-(1H-pyrazol-3-yl)phenylpropanamide

Professional Introduction to Compound with CAS No 1206991-04-9 and Product Name: 3-(phenylsulfanyl)-N-3-(1H-pyrazol-3-yl)phenylpropanamide

Compound with the CAS number 1206991-04-9 and the product name 3-(phenylsulfanyl)-N-3-(1H-pyrazol-3-yl)phenylpropanamide represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in pharmaceutical development and drug discovery. The molecular structure of this compound incorporates several key functional groups, including a phenylsulfanyl moiety and a 1H-pyrazol-3-yl substituent, which contribute to its distinct chemical properties and biological activities.

The phenylsulfanyl group, also known as thienylsulfanyl when attached to sulfur, is known for its ability to enhance the solubility and bioavailability of molecules. This feature is particularly valuable in pharmaceutical formulations, where optimal solubility is often a critical factor in drug efficacy. The presence of the 1H-pyrazol-3-yl group adds another layer of complexity to the compound's interactions with biological targets. Pyrazole derivatives are widely recognized for their role as pharmacophores in various therapeutic agents, exhibiting properties such as anti-inflammatory, antiviral, and anticancer activities.

The N-3-(1H-pyrazol-3-yl)phenylpropanamide moiety further contributes to the compound's multifaceted nature. Amides are well-documented in medicinal chemistry for their role in stabilizing molecular structures and enhancing binding affinity to biological receptors. The combination of these structural elements suggests that this compound may exhibit a range of biological activities, making it a promising candidate for further investigation.

Recent research in the field of chemical biology has highlighted the importance of structurally diverse compounds in drug discovery. The unique combination of functional groups in 3-(phenylsulfanyl)-N-3-(1H-pyrazol-3-yl)phenylpropanamide positions it as a valuable scaffold for developing novel therapeutic agents. Studies have shown that compounds with similar structural motifs can interact with various biological targets, including enzymes and receptors involved in metabolic pathways, inflammation, and cell signaling.

One particularly intriguing aspect of this compound is its potential role in modulating enzyme activity. Enzymes are crucial biological catalysts that play a pivotal role in numerous physiological processes. By targeting specific enzymes, pharmaceutical agents can effectively modulate these processes to treat a wide range of diseases. The presence of both sulfur and nitrogen-containing heterocycles in the molecular structure of this compound suggests that it may interact with enzymes through multiple binding sites, potentially leading to enhanced efficacy.

Furthermore, the compound's ability to cross cell membranes is an essential consideration in drug development. The phenylsulfanyl group and the amide moiety contribute to the compound's lipophilicity, which is critical for ensuring adequate penetration into cellular compartments. This property is particularly important for drugs that need to reach intracellular targets, such as enzymes located within organelles.

The synthesis of 3-(phenylsulfanyl)-N-3-(1H-pyrazol-3-yl)phenylpropanamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the expertise of the research team but also demonstrate the feasibility of producing this compound on a larger scale for further applications.

In conclusion, 1206991-04-9 and its corresponding product name 3-(phenylsulfanyl)-N-3-(1H-pyrazol-3-yl)phenylpropanamide are poised to make significant contributions to the fields of pharmaceutical research and drug development. The unique structural features of this compound offer promising opportunities for developing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for this molecule, it is likely that it will play an increasingly important role in addressing various health challenges.